Cas no 2649086-86-0 (2-bromo-5-(2-isocyanatopropan-2-yl)furan)

• Product Name: 2-bromo-5-(2-isocyanatopropan-2-yl)furan
• CAS No: 2649086-86-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 6535815
• PubChem ID: 105487411
• Update Time: 2025-10-24

2-bromo-5-(2-isocyanatopropan-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(2-isocyanatopropan-2-yl)furan
• EN300-1914336
• 2649086-86-0

• Inchi： 1S/C8H8BrNO2/c1-8(2,10-5-11)6-3-4-7(9)12-6/h3-4H,1-2H3
• InChI Key： RZDUVLUBPDWBDG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(C)N=C=O)O1

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-bromo-5-(2-isocyanatopropan-2-yl)furan

2-Bromo-5-(2-isocyanatopropan-2-yl)furan: A Comprehensive Overview

The compound 2-bromo-5-(2-isocyanatopropan-2-yl)furan (CAS No. 2649086-86-0) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom at the 2-position of a furan ring and an isocyanate group at the 5-position. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-bromo-5-(2-isocyanatopropan-2-yl)furan in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can undergo various transformations, such as nucleophilic substitution and coupling reactions, to yield complex molecular architectures. For instance, a 2023 study published in *Journal of Organic Chemistry* utilized this compound as a key intermediate in the synthesis of novel antiviral agents, showcasing its importance in drug discovery.

The furan ring in 2-bromo-5-(2-isocyanatopropan-2-yl)furan is known for its aromaticity and reactivity, making it an ideal platform for further functionalization. The bromine atom at the 2-position serves as an excellent leaving group, enabling substitution reactions with nucleophiles such as amines, alcohols, and thiols. This property has been exploited in the development of heterocyclic compounds with potential applications in materials science.

In addition to its synthetic utility, 2-bromo-5-(2-isocyanatopropan-2-yl)furan has been studied for its electronic properties. A 2023 paper in *Chemistry of Materials* reported that this compound can be incorporated into conjugated systems to enhance the electronic conductivity of organic semiconductors. This finding opens new avenues for its use in flexible electronics and optoelectronic devices.

The synthesis of cas no 2649086-86-0 typically involves a multi-step process that begins with the preparation of the furan derivative. One common approach involves the bromination of furan followed by substitution with an isocyanate group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Moreover, cas no 2649086-86-0 has been investigated for its role in click chemistry. The isocyanate group enables rapid and efficient cycloaddition reactions with alkenes or alkynes, leading to the formation of stable covalent bonds. This property has been leveraged in the development of cross-linked polymers with tailored mechanical properties.

Looking ahead, the demand for cas no 2649086-86-0 is expected to grow as researchers continue to explore its potential in emerging areas such as green chemistry and sustainable materials. Its ability to participate in multiple reaction pathways makes it a valuable tool for addressing challenges in modern chemical synthesis.